Cas no 1227514-27-3 (2-Amino-3-fluoro-4-(trifluoromethyl)pyridine)

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both amino and trifluoromethyl substituents, enhances reactivity and bioavailability, making it a valuable intermediate in the development of active compounds. The fluorine atoms contribute to improved metabolic stability and lipophilicity, which are critical for drug design. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its high purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and crop protection.

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine structure

1227514-27-3 structure

Product Name:2-Amino-3-fluoro-4-(trifluoromethyl)pyridine

CAS No:1227514-27-3

MF:C₆H₄F₄N₂

MW:180.102974891663

MDL:MFCD16606170

CID:1069264

PubChem ID:54772293

Update Time:2025-06-08

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-fluoro-4-(trifluoromethyl)pyridine
- 1227514-27-3
- AMY6348
- AKOS005258776
- DS-19082
- KNEFTHGYNUOCEH-UHFFFAOYSA-N
- 3-fluoro-4-(trifluoromethyl)pyridin-2-amine
- 3-fluoro-4-(trifluoromethyl)-2-pyridinylamine
- C71872
- STL556474
- BBL102670
- MFCD16606170
- SB52725
- CS-0021637
- 3-Fluoro-4-(trifluoromethyl)-2-pyridinamine
- EN300-2046742
- A905186
- AU-004/43508332
- MDL： MFCD16606170
- Inchi： 1S/C6H4F4N2/c7-4-3(6(8,9)10)1-2-12-5(4)11/h1-2H,(H2,11,12)
- InChI Key： KNEFTHGYNUOCEH-UHFFFAOYSA-N
- SMILES： FC1C(N)=NC=CC=1C(F)(F)F

Computed Properties

Exact Mass: 180.03106078g/mol
Monoisotopic Mass: 180.03106078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.9Å²

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	089113-1g	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	1g	5005.0CNY	2021-07-05
Alichem	A022004150-250mg	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	250mg	$720.80	2023-09-03
Alichem	A022004150-500mg	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	500mg	$1009.40	2023-09-03
Alichem	A022004150-1g	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	1g	$1747.20	2023-09-03
Chemenu	CM248340-1g	3-Fluoro-4-(trifluoromethyl)pyridin-2-amine	1227514-27-3	97%	1g	$262	2021-08-04
Chemenu	CM248340-5g	3-Fluoro-4-(trifluoromethyl)pyridin-2-amine	1227514-27-3	97%	5g	$785	2021-08-04
Chemenu	CM248340-10g	3-Fluoro-4-(trifluoromethyl)pyridin-2-amine	1227514-27-3	97%	10g	$1309	2021-08-04
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BL719-200mg	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	200mg	307.0CNY	2021-07-13
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